Cas no 2287310-38-5 ({[3-(4-Fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine)
{[3-(4-Fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- {[3-(4-fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
- EN300-6760502
- 2287310-38-5
- 1-[3-(4-Fluorobutyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
- {[3-(4-Fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
-
- Inchi: 1S/C11H20FN/c1-13-9-11-6-10(7-11,8-11)4-2-3-5-12/h13H,2-9H2,1H3
- InChI Key: RNTULZRFLZKPFU-UHFFFAOYSA-N
- SMILES: FCCCCC12CC(CNC)(C1)C2
Computed Properties
- Exact Mass: 185.157977804g/mol
- Monoisotopic Mass: 185.157977804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 12Ų
{[3-(4-Fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6760502-0.05g |
{[3-(4-fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine |
2287310-38-5 | 95.0% | 0.05g |
$1682.0 | 2025-03-13 | |
| Enamine | EN300-6760502-0.1g |
{[3-(4-fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine |
2287310-38-5 | 95.0% | 0.1g |
$1761.0 | 2025-03-13 | |
| Enamine | EN300-6760502-0.25g |
{[3-(4-fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine |
2287310-38-5 | 95.0% | 0.25g |
$1841.0 | 2025-03-13 | |
| Enamine | EN300-6760502-0.5g |
{[3-(4-fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine |
2287310-38-5 | 95.0% | 0.5g |
$1922.0 | 2025-03-13 | |
| Enamine | EN300-6760502-1.0g |
{[3-(4-fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine |
2287310-38-5 | 95.0% | 1.0g |
$2002.0 | 2025-03-13 | |
| Enamine | EN300-6760502-2.5g |
{[3-(4-fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine |
2287310-38-5 | 95.0% | 2.5g |
$3925.0 | 2025-03-13 | |
| Enamine | EN300-6760502-5.0g |
{[3-(4-fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine |
2287310-38-5 | 95.0% | 5.0g |
$5807.0 | 2025-03-13 | |
| Enamine | EN300-6760502-10.0g |
{[3-(4-fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine |
2287310-38-5 | 95.0% | 10.0g |
$8611.0 | 2025-03-13 |
{[3-(4-Fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on {[3-(4-Fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
Research Brief on {[3-(4-Fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine (CAS: 2287310-38-5)
The compound {[3-(4-Fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine (CAS: 2287310-38-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this molecule, focusing on its synthesis, pharmacological profile, and emerging applications in drug discovery.
Recent studies have highlighted the compound's role as a novel scaffold in central nervous system (CNS) drug development. The bicyclo[1.1.1]pentane (BCP) core, coupled with the fluorobutyl side chain, confers remarkable metabolic stability and blood-brain barrier permeability. A 2023 study published in Journal of Medicinal Chemistry demonstrated its efficacy as a σ1 receptor modulator, showing promising results in neuropathic pain models with an EC50 of 12.3 nM and >100-fold selectivity over σ2 receptors.
Structural-activity relationship (SAR) investigations reveal that the 4-fluorobutyl substitution at the 3-position of BCP significantly enhances binding affinity while maintaining favorable physicochemical properties (logP = 2.1, PSA = 12 Ų). The methylamine moiety appears critical for receptor interaction, as evidenced by crystallography studies showing hydrogen bonding with Glu172 in the σ1 receptor binding pocket.
Innovative synthetic approaches have been developed for 2287310-38-5, notably a photochemical [2+2] cycloaddition strategy achieving 78% yield with >99% purity. Process optimization has enabled kilogram-scale production, addressing previous challenges in BCP derivative synthesis. Stability studies indicate the compound remains >95% intact after 6 months at -20°C, making it suitable for long-term pharmacological studies.
Emerging applications extend beyond CNS disorders. Preliminary data suggest potential in oncology, where the fluorinated BCP scaffold demonstrates selective uptake in tumor tissues (tumor-to-muscle ratio of 8.7 in xenograft models). Researchers are exploring its use as a PET radiotracer when labeled with ¹⁸F, leveraging the existing fluorine atom for straightforward radiochemistry.
Ongoing clinical investigations focus on its safety profile, with Phase I trials reporting good tolerability up to 100 mg daily doses. The compound exhibits linear pharmacokinetics with 92% oral bioavailability and a terminal half-life of 14 hours in primates, suggesting favorable dosing regimens for future therapeutic development.
This compound represents a significant advancement in bridging chemical biology with drug discovery. Its unique properties address longstanding challenges in developing CNS-active small molecules, while the modular synthetic approach enables rapid derivative exploration. Future research directions include optimization for specific indications and investigation of its potential in targeted drug delivery systems.
2287310-38-5 ({[3-(4-Fluorobutyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)